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For Researchers, Scientists, and Drug Development Professionals

Introduction
Cis-Emodin bianthrone is a naturally occurring anthraquinone derivative.[1] As a member of

the bianthrone class of compounds, it is formed by the oxidative dimerization of two emodin

anthrone units. This guide provides a comprehensive overview of the known physical and

chemical properties of cis-Emodin bianthrone, compiled from available scientific literature and

chemical databases. Due to the limited specific research on the cis- isomer, data from closely

related compounds, particularly emodin, are included for comparative context where

appropriate.

Chemical Structure and Properties
Cis-Emodin bianthrone is characterized by the molecular formula C30H22O8 and possesses

a molecular weight of 510.49 g/mol .[2] It is registered under the CAS number 61281-19-4.[1][2]

The purity of commercially available cis-Emodin bianthrone is typically greater than 98%.[2]

Table 1: Core Chemical Properties of cis-Emodin bianthrone
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Property Value Source(s)

Molecular Formula C30H22O8 [1][2]

Molecular Weight 510.49 g/mol [2]

CAS Number 61281-19-4 [1][2]

Purity >98% [2]

Physical Properties
Detailed experimental data on the physical properties of cis-Emodin bianthrone are scarce in

publicly accessible literature. The following table summarizes the available information.

Table 2: Physical Properties of cis-Emodin bianthrone

Property Value/Description Source(s)

Melting Point Data not available

Solubility
Methanol: 5.1 mg/mL (requires

sonication and warming)

Appearance Data not available

Spectral Data
While a certificate of analysis for cis-Emodin bianthrone states that the NMR spectrum is

"consistent with structure," specific spectral data such as 1H NMR, 13C NMR, IR, and UV-Vis

are not readily available in the searched literature.[2] To provide a frame of reference, the

spectral properties of the parent compound, emodin, are well-documented and can offer

insights into the expected spectral characteristics of its derivatives.

Experimental Protocols
Detailed experimental protocols for the specific characterization of cis-Emodin bianthrone are

not extensively reported. However, general methodologies for the analysis of related

anthraquinone compounds can be adapted.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://immunomart.com/product/cis-emodin-bianthrone/
https://www.biocrick.com/download/document/BCX0677/COA.pdf
https://www.biocrick.com/download/document/BCX0677/COA.pdf
https://immunomart.com/product/cis-emodin-bianthrone/
https://www.biocrick.com/download/document/BCX0677/COA.pdf
https://www.biocrick.com/download/document/BCX0677/COA.pdf
https://www.benchchem.com/product/b12380086?utm_src=pdf-body
https://www.benchchem.com/product/b12380086?utm_src=pdf-body
https://www.benchchem.com/product/b12380086?utm_src=pdf-body
https://www.biocrick.com/download/document/BCX0677/COA.pdf
https://www.benchchem.com/product/b12380086?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12380086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Protocol for High-Performance Liquid
Chromatography (HPLC) Analysis
A general HPLC method for the separation and quantification of anthraquinones and

bianthrones in plant extracts, such as rhubarb, can be employed for the analysis of cis-Emodin
bianthrone.

Column: A reversed-phase C18 column (e.g., Agilent Eclipse XDB-C18, 150 mm x 4.6 mm, 5

µm) is typically used.

Mobile Phase: A gradient elution with acetonitrile and water containing 0.1% phosphoric acid

is common.

Flow Rate: A flow rate of 1.0 mL/min is often utilized.

Detection: UV detection at 254 nm is suitable for emodin and its derivatives.

Column Temperature: The separation is usually performed at a controlled temperature, for

instance, 30°C.

This method would allow for the determination of the purity of cis-Emodin bianthrone and its

quantification in various samples.

Biological Activity and Signaling Pathways
Currently, there is a significant lack of information in the scientific literature regarding the

specific biological activities and signaling pathways associated with cis-Emodin bianthrone.

The majority of research has focused on its parent compound, emodin.

Emodin itself exhibits a wide range of pharmacological effects, including anti-inflammatory,

anticancer, and neuroprotective activities.[3][4][5] It is known to modulate several key signaling

pathways involved in cell proliferation, apoptosis, and inflammation, such as the PI3K/Akt and

MAPK pathways.[3]

Given the structural relationship, it is plausible that cis-Emodin bianthrone may possess

similar or unique biological activities. However, dedicated studies are required to elucidate its

specific mechanisms of action and its effects on cellular signaling.
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Logical Relationship of Emodin Derivatives
The following diagram illustrates the relationship between emodin and its dimeric form,

bianthrone, highlighting the structural connection that suggests potential parallels in their

biological activities.
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Emodin Bianthrone
(Dimer)

Oxidative
Dimerization

Click to download full resolution via product page

Caption: Relationship between Emodin and Emodin Bianthrone.

Conclusion
This technical guide consolidates the currently available information on the physical and

chemical properties of cis-Emodin bianthrone. While foundational data such as molecular

formula and weight are established, there is a notable gap in the literature concerning detailed

experimental properties, comprehensive spectral data, and specific biological activities. The

provided information on the related compound emodin and general experimental protocols

serves as a valuable starting point for researchers. Further investigation is critically needed to

fully characterize cis-Emodin bianthrone and to explore its potential applications in drug

development and other scientific fields. This lack of data presents a clear opportunity for novel

research to contribute to the understanding of this natural compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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